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Compound of Interest

Compound Name: 4-Methyl-3-nitroanisole

Cat. No.: B024320

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 4-Methyl-3-nitroanisole. Adherence to these procedures is
essential for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methyl-3-nitroanisole is classified as a hazardous substance. It is harmful if swallowed,
causes serious eye irritation, and is suspected of causing cancer[1][2]. It is also harmful to
aquatic life with long-lasting effects[1]. Therefore, stringent adherence to PPE protocols is
mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Methyl-3-nitroanisole
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

severe eye irritation.

Skin Protection

Chemical-resistant lab coat

and impervious clothing.

To provide a barrier against

accidental skin contact[1][3].

Hand Protection

Chemical-impermeable gloves
(e.g., Butyl rubber or Nitrile
rubber). Inspect gloves before

use.

To prevent skin absorption, a
primary route of exposure for
nitro compounds|[3][4][5]-

Respiratory Protection

A full-face respirator with an
appropriate cartridge (e.g.,
type ABEK EN14387 filter) is
required if exposure limits are
exceeded or if working outside
a fume hood. A dust mask
(type N95) should be used if

dusts are generated.

To protect against the
inhalation of harmful vapors or
dusts[1]. All handling should
ideally be performed in a

chemical fume hood[1].

Operational Handling Workflow

Safe handling of 4-Methyl-3-nitroanisole requires a systematic approach from preparation to

disposal. The following workflow diagram outlines the key steps.
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Operational Workflow for Handling 4-Methyl-3-nitroanisole
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Step-by-Step Handling Procedures

e Preparation:
o Always work within a certified chemical fume hood[1].
o Ensure all necessary PPE is worn correctly before handling the chemical.
o Have an emergency eyewash station and safety shower readily accessible.
e Handling:
o Avoid direct contact and inhalation of the substance[1].
o If the substance is in solid form (melting point is 17°C), be cautious of dust generation[1].
o Immediately change any clothing that becomes contaminated[1].
¢ In Case of Exposure:

o Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty
of water/shower. Consult a physician[1].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing[6]. Seek medical attention.

o Inhalation: Move the person to fresh air. Call a physician[1].

o Ingestion: Rinse mouth. If you feel unwell, call a poison center or doctor.

Disposal Plan

Proper disposal of 4-Methyl-3-nitroanisole and any contaminated materials is crucial to
prevent environmental harm.

Table 2: Disposal Guidelines for 4-Methyl-3-nitroanisole
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Waste Type

Disposal Procedure

Unused Chemical

Leave in the original container. Do not mix with
other waste. Arrange for disposal through an

approved waste disposal plant[1].

Contaminated Materials (PPE, etc.)

Collect in a sealed, properly labeled container.
Dispose of as hazardous waste in accordance

with local, state, and federal regulations[7].

Empty Containers

Puncture to prevent re-use and dispose of at an
authorized landfill[7]. Residual dust may be
present and could pose an explosion hazard; do

not cut, drill, grind, or weld such containers[7].

Disposal Workflow Diagram
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Physical and Chemical Properties

Understanding the properties of 4-Methyl-3-nitroanisole is essential for safe handling and
storage.

Table 3: Physical and Chemical Properties of 4-Methyl-3-nitroanisole

Property Value

Molecular Formula CsHoNO3[2]

Molecular Weight 167.16 g/mol [2]
Appearance Liquid

Melting Point 17 °C (lit.)

Boiling Point 266-267 °C (lit.)

Density 1.207 g/mL at 25 °C (lit.)
Flash Point 110 °C (230 °F) - closed cup

See product label for recommended storage
Storage Temperature
temperature[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-Methyl-3-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024320#personal-protective-equipment-for-handling-
4-methyl-3-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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